2-{4-[methyl(methylsulfonyl)amino]phenoxy}-N-3-pyridinylacetamide

• IUPAC Name: 2-[4-[methyl(methylsulfonyl)amino]phenoxy]-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C15H17N3O4S/c1-18(23(2,20)21)13-5-7-14(8-6-13)22-11-15(19)17-12-4-3-9-16-10-12/h3-10H,11H2,1-2H3,(H,17,19)
• InChI Key: SUOODZMCLBWYPM-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)OCC(=O)NC2=CN=CC=C2)S(=O)(=O)C
• Molecular Formula: C15H17N3O4S
• Molecular Weight: 335.4 g/mol

Description

2-{4-[methyl(methylsulfonyl)amino]phenoxy}-N-3-pyridinylacetamide, commonly known as MPAPA, is a synthetic compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of MPAPA is not fully understood, but it is believed to act by modulating the activity of certain neurotransmitters in the brain, including dopamine and serotonin. It may also have antioxidant properties that help protect neurons from oxidative damage.
Biochemical and Physiological Effects:
MPAPA has been shown to have a number of biochemical and physiological effects, including increasing levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons. It may also increase levels of acetylcholine, a neurotransmitter that is important for learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of using MPAPA in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is that it can be expensive to synthesize, which may limit its availability for certain types of research.

Future Directions

There are many potential future directions for research on MPAPA, including further studies on its neuroprotective effects in animal models of neurodegenerative diseases, as well as its potential applications in the treatment of depression and anxiety disorders. Additionally, researchers may explore the use of MPAPA in combination with other compounds to enhance its effects or target multiple neurotransmitter systems simultaneously.

Synthesis Methods

MPAPA can be synthesized using a multi-step process that involves the reaction of 2-chloro-4-nitrophenol with methylsulfonyl chloride, followed by reduction with sodium borohydride. The resulting compound is then reacted with 3-pyridinecarboxylic acid and acetic anhydride to obtain MPAPA in high yield and purity.

Scientific Research Applications

MPAPA has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's, and may also have potential applications in the treatment of depression and anxiety disorders.